Cas no 1795277-21-2 (1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt)

• Product Name: 1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt
• CAS No: 1795277-21-2
• MF: C₆H₈F₂KNO₂
• MW: 203.228329658508
• CID: 4614479
• PubChem ID: 86775711
• Update Time: 2025-11-05

1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

• potassium 1-(2,2-difluoroethyl)azetidine-3-carboxylate
• 1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt

• Inchi： 1S/C6H9F2NO2.K/c7-5(8)3-9-1-4(2-9)6(10)11;/h4-5H,1-3H2,(H,10,11);/q;+1/p-1
• InChI Key： VFUQLRYFIVUDIG-UHFFFAOYSA-M
• SMILES： [K+].N1(CC(F)F)CC(C([O-])=O)C1

1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt

Introduction to 1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt (CAS No. 1795277-21-2)

1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt, identified by the Chemical Abstracts Service (CAS) number 1795277-21-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and potential biological activity. The introduction of fluorine atoms in the side chain enhances its pharmacokinetic properties, making it a valuable candidate for further investigation in drug development.

The potassium salt form of this compound is particularly noteworthy due to its improved solubility and stability compared to the free acid form. This characteristic is crucial for pharmaceutical applications, as it facilitates better formulation and administration. The compound's structure consists of an azetidine ring substituted with a 2,2-difluoroethyl group at the 1-position and a carboxylic acid group at the 3-position, which is further converted into its potassium salt form. This modification not only enhances solubility but also influences its interaction with biological targets.

In recent years, there has been a growing interest in fluorinated azetidine derivatives due to their unique chemical properties and potential therapeutic benefits. The presence of fluorine atoms can significantly alter the electronic distribution and steric environment of the molecule, leading to enhanced binding affinity and metabolic stability. These attributes make such compounds attractive for designing novel drugs targeting various diseases, including cancer and infectious disorders.

1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt has been explored in several preclinical studies for its potential as a pharmacophore in drug discovery. Researchers have been particularly interested in its ability to modulate enzyme activity and receptor binding. For instance, studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to cancer progression. The fluorinated side chain is believed to enhance the compound's ability to penetrate biological membranes, thereby improving its bioavailability.

The potassium salt form of this compound also exhibits promising properties in terms of pharmacokinetics. The carboxylate group's conversion into a potassium salt improves water solubility, which is essential for oral and intravenous administration. This enhancement in solubility can lead to more efficient drug delivery systems and better patient compliance. Additionally, the stability of the potassium salt form under various conditions makes it a reliable candidate for further development.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity and mechanism of action of 1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt with high accuracy. Molecular docking studies have revealed that this compound can interact with specific residues on target proteins, leading to inhibition or activation of enzymatic activity. These findings provide a strong foundation for designing more potent derivatives with improved therapeutic profiles.

The synthesis of 1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the side chain is particularly challenging due to the high reactivity of fluorinating agents. However, recent developments in synthetic methodologies have made it possible to achieve high yields and purity levels, enabling more extensive research and development efforts.

In conclusion, 1-(2,2-difluoroethyl)azetidine-3-carboxylic acid;potassium salt (CAS No. 1795277-21-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structure, enhanced by fluorine substitution and conversion into a potassium salt form, makes it an attractive candidate for further investigation. Ongoing research in this area holds promise for the development of novel therapeutics targeting various diseases.